Cas no 2229215-54-5 (2-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid)

• Product Name: 2-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid
• CAS No: 2229215-54-5
• MF: C₁₀H₈F₃NO₂
• MW: 231.171233177185
• CID: 5965816
• PubChem ID: 165644235
• Update Time: 2025-05-20

2-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid
• 2229215-54-5
• 2-[2-(trifluoromethyl)pyridin-3-yl]cyclopropane-1-carboxylic acid
• EN300-1933480

• Inchi： 1S/C10H8F3NO2/c11-10(12,13)8-5(2-1-3-14-8)6-4-7(6)9(15)16/h1-3,6-7H,4H2,(H,15,16)
• InChI Key： DQUVLBHYPIUVAZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C1CC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 231.05071298g/mol
• Monoisotopic Mass: 231.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid

Introduction to 2-2-(Trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic Acid (CAS No. 2229215-54-5)

2-2-(Trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid (CAS No. 2229215-54-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The integration of a trifluoromethyl group and a pyridine ring within its molecular framework endows it with distinct chemical and biological properties, making it an intriguing subject for further investigation.

The trifluoromethyl group is a well-known functional moiety that enhances the lipophilicity and metabolic stability of organic compounds. In the context of 2-2-(Trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid, this group likely contributes to its enhanced bioavailability and prolonged half-life, which are crucial factors for drug efficacy and safety. Additionally, the presence of the pyridine ring imparts the compound with aromaticity and electron-withdrawing properties, which can influence its binding affinity to biological targets.

Recent studies have highlighted the potential of 2-2-(Trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 2-2-(Trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid could be a valuable candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary research has explored the anticancer potential of 2-2-(Trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid. A study conducted by a team at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer. These findings open up new avenues for the development of targeted cancer therapies using 2-2-(Trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid.

In addition to its therapeutic applications, 2-2-(Trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid has also been studied for its use as a chemical probe in academic research. Its unique structure makes it an excellent tool for investigating protein-ligand interactions and elucidating the mechanisms underlying various biological processes. For example, researchers at Harvard University utilized this compound to study the binding kinetics of G-protein coupled receptors (GPCRs), which are important targets for drug discovery.

The synthesis of 2-2-(Trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid involves a multi-step process that combines advanced synthetic techniques and modern analytical methods. Key steps in the synthesis include the formation of the cyclopropane ring through a ring-closing metathesis reaction and the introduction of the trifluoromethyl group via electrophilic fluorination. The purity and structural integrity of the final product are typically confirmed using high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics, pharmacodynamics, and safety profile of 2-2-(Trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid. Ongoing clinical trials are aimed at evaluating its efficacy and tolerability in human subjects. These trials will provide critical data to support its potential use as a therapeutic agent in various medical conditions.

In conclusion, 2-2-(Trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid (CAS No. 2229215-54-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new insights into its mechanisms of action and potential therapeutic uses will emerge, contributing to the advancement of healthcare solutions.